Cas no 27951-69-5 (3,3',5,5'-Tetrabromobiphenyl-2,2',4,4'-tetrol)

• Product Name: 3,3',5,5'-Tetrabromobiphenyl-2,2',4,4'-tetrol
• CAS No: 27951-69-5
• Molecular Formula: C₁₂H₆O₄Br₄
• Molecular Weight: 533.78964
• MDL: MFCD00427055
• CID: 274967
• PubChem ID: 161587

3,3',5,5'-Tetrabromobiphenyl-2,2',4,4'-tetrol Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2',4,4'-tetrol,3,3',5,5'-tetrabromo-
• 3,3',5,5'-Tetrabromobiphenyl-2,2',4,4'-tetrol
• TEBROFEN
• (1,1'-Biphenyl)-2,2',4,4'-tetrol, 3,3',5,5'-tetrabromo-
• 3,3',5,5'-tetrabromo[1,1'-biphenyl]-2,2',4,4'-tetrol
• 3,5,3',5'-tet
• 3,5,3',5'-Tetrabrom-biphenyl-2,4,2',4'-tetraol
• 3.5.3'.5'-Tetrabrom-2.4.2'.4'-tetraoxy-diphenyl
• 3.5.3'.5'-Tetrabrom-biphenyltetrol-(2.4.2'.4')
• AC1L4PPB
• AC1Q25NX
• Bi(3,5-dibromo-2,4-dihydroxyphenyl)
• VS-07357
• SCHEMBL7039369
• AKOS005174553
• 3,3',5,5'-Tetrabromo-[1,1'-biphenyl]-2,2',4,4'-tetraol
• FT-0683939
• 2,4-dibromo-6-(3,5-dibromo-2,4-dihydroxyphenyl)benzene-1,3-diol
• 3,3',5,5'-TETRABROMO-[1,1'-BIPHENYL]-2,2',4,4'-TETROL
• 2, 4-dibromo-6-(3, 5-dibromo-2, 4-dihydroxyphenyl)benzene-1, 3-diol
• 3,3',5,5'-tetra-bromo-2,2',4,4'-tetrahydroxybiphenyl
• 27951-69-5
• DTXSID40182233
• [1,1'-biphenyl]-2,2',4,4'-tetrol, 3,3',5,5'-tetrabromo-
• MFCD00427055
• DTXCID50104724
• STK177252
• 2,4-dibromo-6-(3,5-dibromo-2,4-dihydroxy-phenyl)benzene-1,3-diol
• BBL023224
• ALBB-014891

• MDL： MFCD00427055
• InChIKey： OCOSYMCDPNAWPA-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H6Br4O4/c13-5-1-3(9(17)7(15)11(5)19)4-2-6(14)12(20)8(16)10(4)18/h1-2,17-20H
• SMILES： C1=C(C2=CC(=C(C(=C2O)Br)O)Br)C(=C(C(=C1Br)O)Br)O

Computed Properties

• Exact Mass: 529.69978
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 529.69996g/mol
• Heavy Atom Count: 20
• Complexity: 315
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols